Cas no 91410-83-2 (difluoro(phosphono)acetic acid)

• Product Name: difluoro(phosphono)acetic acid
• CAS No: 91410-83-2
• MF: C₂H₃F₂O₅P
• MW: 176.012789011002
• CID: 1963818
• PubChem ID: 471186
• Update Time: 2025-04-21

difluoro(phosphono)acetic acid Chemical and Physical Properties

Names and Identifiers

• difluoro(phosphono)acetic acid
• acetic acid, 2,2-difluoro-2-phosphono-
• 2,2-difluoro-2-phosphonoacetic acid
• PEPKPVUYBKUJGW-UHFFFAOYSA-N
• DTXSID90238552
• alpha, alpha-Difluoro phosphonoacetic acid
• PEPKPVUYBKUJGW-UHFFFAOYSA-
• InChI=1/C2H3F2O5P/c3-2(4,1(5)6)10(7,8)9/h(H,5,6)(H2,7,8,9)
• Difluorophosphonoacetic acid
• 91410-83-2
• SCHEMBL6574411
• 2,2-difluoro-2-phosphono-acetic acid
• alpha,alpha-Difluorophosphonoacetic acid
• .alpha.,.alpha.-Difluoro phosphonoacetic acid
• .alpha., .alpha.-Difluoro phosphonoacetic acid

• Inchi： 1S/C2H3F2O5P/c3-2(4,1(5)6)10(7,8)9/h(H,5,6)(H2,7,8,9)
• InChI Key： PEPKPVUYBKUJGW-UHFFFAOYSA-N
• SMILES： P(C(C(=O)O)(F)F)(=O)(O)O

Computed Properties

• Exact Mass: 175.968616
• Monoisotopic Mass: 175.968616
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: -1.3

Experimental Properties

• Density: 2.04
• Boiling Point: 393.9°C at 760 mmHg
• Flash Point: 192°C
• Refractive Index: 1.448
• PSA: 104.64000
• LogP: -0.15850